Cas no 89740-12-5 (Octanoic acid,4-sulfophenyl ester, sodium salt (1:1))

• Product Name: Octanoic acid,4-sulfophenyl ester, sodium salt (1:1)
• CAS No: 89740-12-5
• MF: C₁₄H₁₉NaO₅S
• MW: 322.352434396744
• CID: 723341
• Update Time: 2025-07-18

Octanoic acid,4-sulfophenyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,4-sulfophenyl ester, sodium salt (1:1)
• sodium 4-octanoyloxybenzenesulfonate
• 4-(Octanoyloxy)benzenesulfonic acid sodium salt
• p-(Octanoyloxy)benzenesulfonic acid sodium salt

• Inchi： 1S/C14H20O5S.Na/c1-2-3-4-5-6-7-14(15)19-12-8-10-13(11-9-12)20(16,17)18;/h8-11H,2-7H2,1H3,(H,16,17,18);/q;+1/p-1
• InChI Key： QQCFZHDSEJSLKF-UHFFFAOYSA-M
• SMILES： [Na+].C1(S([O-])(=O)=O)=CC=C(OC(=O)CCCCCCC)C=C1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 383
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Additional information on Octanoic acid,4-sulfophenyl ester, sodium salt (1:1)

Octanoic acid,4-sulfophenyl ester, sodium salt (1:1): A Comprehensive Overview of CAS No. 89740-12-5

Octanoic acid,4-sulfophenyl ester, sodium salt (1:1), with the CAS number 89740-12-5, is a specialized chemical compound widely used in industrial and research applications. This sodium salt derivative of octanoic acid and 4-sulfophenyl ester is known for its unique properties, making it a subject of interest in fields such as surfactants, emulsifiers, and specialty chemicals. Its molecular structure combines the hydrophobic octanoic acid chain with the hydrophilic sulfophenyl group, resulting in a compound that exhibits excellent surface-active properties.

The CAS No. 89740-12-5 is often searched in relation to its applications in biodegradable surfactants and green chemistry, reflecting the growing demand for environmentally friendly alternatives in the chemical industry. Researchers and manufacturers are increasingly focusing on sustainable solutions, and this compound’s potential for low environmental impact makes it a topic of interest. Additionally, its role in personal care products and cleaning formulations aligns with consumer trends toward safer, non-toxic ingredients.

One of the key advantages of Octanoic acid,4-sulfophenyl ester, sodium salt (1:1) is its compatibility with water-based systems, which is crucial for formulations requiring stability and solubility. This property has led to its use in textile processing, paint additives, and even agricultural adjuvants. The compound’s ability to reduce surface tension efficiently makes it a valuable component in emulsion stabilization, a feature highly sought after in both industrial and cosmetic applications.

In recent years, searches related to CAS 89740-12-5 have spiked due to its potential in nanotechnology and drug delivery systems. Its amphiphilic nature allows it to act as a carrier agent for hydrophobic molecules, which is particularly relevant in pharmaceutical research. This aligns with the broader trend of exploring bio-based materials for medical and technological advancements. Furthermore, its low toxicity profile has made it a candidate for food-grade emulsifiers, though regulatory approvals vary by region.

The synthesis of Octanoic acid,4-sulfophenyl ester, sodium salt (1:1) involves a series of esterification and sulfonation steps, often requiring precise control to ensure high purity. This process is frequently discussed in academic papers and patents, highlighting its technical complexity. For those sourcing this compound, understanding its storage conditions—typically in a cool, dry environment—is essential to maintain its stability and performance over time.

As the chemical industry evolves, CAS No. 89740-12-5 continues to attract attention for its versatility and alignment with sustainability goals. Whether in biodegradable detergents, cosmetic formulations, or advanced material science, this compound exemplifies the intersection of innovation and practicality. For researchers and industry professionals, staying updated on its latest applications and safety data is critical to leveraging its full potential.